![molecular formula C17H16ClN5O2S B2628703 N-(3-chlorophenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 1105227-55-1](/img/structure/B2628703.png)
N-(3-chlorophenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-(3-chlorophenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H16ClN5O2S and its molecular weight is 389.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
A series of compounds, including structures related to N-(3-chlorophenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide, have been synthesized and evaluated for their antibacterial activity. For instance, derivatives synthesized from N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(substitutedphenyl)-5-(pyridin-4yl)-3-thio)acetamido-1,2,4-triazoles showed notable antibacterial effects against strains like S.aureus, E.coli, P.vulgaris, K. pneumoniae. These findings highlight the potential of such compounds in the development of new antibacterial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).
Anticancer Properties
Research on derivatives of this compound has also shown promising anticancer activities. Certain synthesized compounds have been evaluated against 60 cancer lines, demonstrating high selectivity and activity particularly against melanoma and breast cancer types. This highlights the compound's utility in cancer research and potential therapeutic applications (Ostapiuk, Matiychuk, & Obushak, 2015).
Enzyme Inhibition Studies
Compounds derived from this compound have been studied for their inhibitory effects on enzymes like lipase and α-glucosidase. These studies are crucial for understanding the compound's potential in treating diseases related to enzyme malfunction, such as diabetes and obesity. For example, specific derivatives showed potent anti-lipase and anti-α-glucosidase activities, which could be beneficial for therapeutic applications in metabolic disorders (Bekircan, Ülker, & Menteşe, 2015).
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[[4-methyl-5-(1-methyl-2-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O2S/c1-22-8-4-7-13(16(22)25)15-20-21-17(23(15)2)26-10-14(24)19-12-6-3-5-11(18)9-12/h3-9H,10H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTTSQFKGMODINJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C2=NN=C(N2C)SCC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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